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Compound of Interest

Compound Name:
2,4-Dichlorophenylhydrazine

hydrochloride

Cat. No.: B146563 Get Quote

An In-depth Technical Guide to 2,4-
Dichlorophenylhydrazine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2,4-Dichlorophenylhydrazine hydrochloride, a versatile intermediate in organic

synthesis. This document outlines its core characteristics, experimental protocols for property

determination, and key reactivity, making it an essential resource for professionals in research

and drug development.

Core Properties
2,4-Dichlorophenylhydrazine hydrochloride is a halogenated organic compound that

presents as a white to off-white crystalline solid with little to no odor. Its hydrochloride salt form

enhances its stability and solubility in polar solvents.

Physical and Chemical Data
The key quantitative data for 2,4-Dichlorophenylhydrazine hydrochloride are summarized in

the table below for easy reference and comparison.
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Property Value

Molecular Formula C₆H₆Cl₂N₂·HCl

Molecular Weight 213.49 g/mol

Appearance Off-white to light brown crystalline powder

Melting Point 217-224 °C

Solubility Soluble in water and ethanol; insoluble in ether.

Stability
Stable at room temperature in closed containers

under normal storage and handling conditions.

Storage

Store in a cool, dry, well-ventilated area away

from incompatible substances. Keep container

tightly closed.[1]

Experimental Protocols
Detailed methodologies for determining key physical properties of 2,4-
Dichlorophenylhydrazine hydrochloride are provided below. These protocols are based on

established laboratory techniques and can be adapted for specific experimental setups.

Determination of Melting Point
The melting point of 2,4-Dichlorophenylhydrazine hydrochloride can be determined using

the capillary method with a melting point apparatus.

Materials:

2,4-Dichlorophenylhydrazine hydrochloride sample

Capillary tubes (sealed at one end)

Melting point apparatus

Mortar and pestle

Procedure:
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Ensure the 2,4-Dichlorophenylhydrazine hydrochloride sample is completely dry and in a

fine powder form. If necessary, gently grind the crystals using a mortar and pestle.

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. This can be achieved by tapping the sealed end of the tube on a hard

surface.

Place the packed capillary tube into the heating block of the melting point apparatus.

Heat the block rapidly to a temperature approximately 15-20 °C below the expected melting

point (217-224 °C).

Decrease the heating rate to 1-2 °C per minute to allow for accurate observation.

Record the temperature at which the first liquid appears (onset of melting) and the

temperature at which the last solid crystal disappears (completion of melting). The range

between these two temperatures is the melting point range.

Determination of Solubility
A qualitative assessment of solubility in various solvents can be performed as follows:

Materials:

2,4-Dichlorophenylhydrazine hydrochloride sample

Test tubes and rack

Spatula

Solvents: Water, Ethanol, Diethyl ether

Vortex mixer (optional)

Procedure:

Place approximately 10-20 mg of 2,4-Dichlorophenylhydrazine hydrochloride into three

separate, labeled test tubes.
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To the first test tube, add 1 mL of water. To the second, add 1 mL of ethanol. To the third, add

1 mL of diethyl ether.

Agitate each test tube vigorously for 30-60 seconds. A vortex mixer can be used for more

efficient mixing.

Visually inspect each tube for the presence of undissolved solid.

Record the substance as "soluble," "partially soluble," or "insoluble" for each solvent. For

2,4-Dichlorophenylhydrazine hydrochloride, it is expected to be soluble in water and

ethanol, and insoluble in ether.

Chemical Properties and Reactivity
2,4-Dichlorophenylhydrazine hydrochloride is a versatile intermediate in organic synthesis,

primarily utilized for the preparation of heterocyclic compounds.

Synthesis of 2,4-Dichlorophenylhydrazine Hydrochloride
The compound can be synthesized from 2,4-dichloroaniline through a two-step diazotization

and reduction process.
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Starting Materials

Reaction Steps

Final Product

2,4-Dichloroaniline

Diazotization
(-5 °C)

Sodium Nitrite
(NaNO₂)

Hydrochloric Acid
(HCl)

Tin(II) Chloride
(SnCl₂)

Reduction
(20 °C)

Diazonium salt intermediate

2,4-Dichlorophenylhydrazine
hydrochloride

Click to download full resolution via product page

Reactivity in the Synthesis of Heterocycles
Arylhydrazines are key building blocks for the synthesis of various nitrogen-containing

heterocycles. 2,4-Dichlorophenylhydrazine hydrochloride is notably used in the synthesis of

pyrazole analogues of curcumin. This reaction involves the condensation of the hydrazine with

the β-diketone functionality of curcumin.
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2,4-Dichlorophenylhydrazine
hydrochloride

Condensation
Reaction

Curcumin
(β-diketone)

Pyrazole Analogue
of Curcumin

Forms heterocyclic ring
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Safety and Handling
2,4-Dichlorophenylhydrazine hydrochloride is considered harmful if swallowed, and causes

skin and serious eye irritation.[2][3][4] It may also cause respiratory irritation.[2][3][4] Therefore,

appropriate personal protective equipment, including gloves, safety goggles, and a lab coat,

should be worn when handling this compound.[2] Work should be conducted in a well-

ventilated area or under a chemical fume hood.[3]

In case of exposure:

Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing and seek medical attention.[2]

Skin: Wash with plenty of soap and water.[1]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.[2]

Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.[1]
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Store the compound in a tightly sealed container in a dry and well-ventilated place.[1] It is

incompatible with strong oxidizing agents.[1]

This guide serves as a foundational resource for the safe and effective use of 2,4-
Dichlorophenylhydrazine hydrochloride in a research and development setting. For further

information, always refer to the latest Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.benchchem.com/product/b146563?utm_src=pdf-body
https://www.benchchem.com/product/b146563?utm_src=pdf-body
https://www.benchchem.com/product/b146563?utm_src=pdf-custom-synthesis
https://www.researchgate.net/post/How_to_determine_the_solubility_of_a_substance_in_an_organic_solvent
https://www.researchgate.net/figure/Relative-reactivities-of-arylhydrazine-hydrochlorides-with-electron-donating-groups-EDG_fig3_357957101
https://www.jove.com/v/10356/melting-point-determination-of-solid-organic-compounds
https://m.youtube.com/watch?v=w1yM9A7TVZI
https://www.benchchem.com/product/b146563#physical-and-chemical-properties-of-2-4-dichlorophenylhydrazine-hydrochloride
https://www.benchchem.com/product/b146563#physical-and-chemical-properties-of-2-4-dichlorophenylhydrazine-hydrochloride
https://www.benchchem.com/product/b146563#physical-and-chemical-properties-of-2-4-dichlorophenylhydrazine-hydrochloride
https://www.benchchem.com/product/b146563#physical-and-chemical-properties-of-2-4-dichlorophenylhydrazine-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b146563?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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